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Compound of Interest

Compound Name: TTK21

Cat. No.: B593835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of TTK21, a potent small-molecule

activator of the CREB-binding protein (CBP) and p300 histone acetyltransferases (HATs). It is

designed to serve as a comprehensive resource for researchers utilizing TTK21 to investigate

the role of histone acetylation in various biological processes, from neuroregeneration to

cognitive function.

Introduction to TTK21
TTK21 (N-(4-chloro-3-trifluoromethyl-phenyl)-2-N-propoxy-benzamide) is a selective activator

of the CBP/p300 family of histone acetyltransferases.[1][2] These enzymes play a critical role in

epigenetic regulation by catalyzing the transfer of acetyl groups to lysine residues on histone

tails. This modification typically neutralizes the positive charge of histones, leading to a more

relaxed chromatin structure and enhanced gene transcription. Due to the central role of

CBP/p300 in regulating gene expression programs essential for synaptic plasticity, memory,

and neuronal health, TTK21 has emerged as a valuable chemical tool.[3][4]

A key challenge with TTK21 is its limited cell permeability on its own.[1] To overcome this, it is

often conjugated with glucose-based carbon nanospheres (CSP), creating CSP-TTK21.[1][5]

This conjugation allows the molecule to efficiently cross the blood-brain barrier and cell

membranes, making it suitable for both in vitro and in vivo applications.[1][5] Research has

demonstrated that CSP-TTK21 administration can promote neurogenesis, extend memory
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duration, and facilitate axonal regeneration in animal models of spinal cord injury and

neurodegenerative diseases.[1][6][7]

Mechanism of Action
TTK21 functions by directly activating the acetyltransferase activity of both CBP and its

functional ortholog, p300.[1] This activation is concentration-dependent and is thought to

involve the induction of p300/CBP autoacetylation.[1][8] The subsequent increase in histone

acetylation, particularly on H2B, H3, and H4 tails, alters the chromatin landscape.[1][2][7] This

epigenetic remodeling facilitates the recruitment of transcription factors and RNA polymerase,

leading to the expression of genes involved in neuronal function, plasticity, and regeneration.[4]

[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://www.imperial.ac.uk/news/239933/epigenetic-treatment-mice-improves-spinal-cord/
https://www.researchgate.net/figure/CSP-TTK21-induces-histone-acetylation-on-several-residues-of-H2B-and-H3-in-the-mouse_fig3_242333428
https://www.benchchem.com/product/b593835?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://www.ias.ac.in/article/fulltext/jbsc/045/00/0015
https://pmc.ncbi.nlm.nih.gov/articles/PMC6618502/
https://www.caymanchem.com/product/21959/ttk21
https://www.researchgate.net/figure/CSP-TTK21-induces-histone-acetylation-on-several-residues-of-H2B-and-H3-in-the-mouse_fig3_242333428
https://pmc.ncbi.nlm.nih.gov/articles/PMC9470894/
https://www.imperial.ac.uk/news/239933/epigenetic-treatment-mice-improves-spinal-cord/
https://pubmed.ncbi.nlm.nih.gov/35962576/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TTK21 CBP/p300
(Histone Acetyltransferases)

Activates

Autoacetylation

Histones (H2B, H3, H4)
 Acetylates

Enhances
Activity

Increased Histone
Acetylation

Open Chromatin
Structure

Gene Transcription
(e.g., Plasticity, Regeneration Genes)

Downstream Analysis

Start:
Animal Model

(e.g., SCI, Tauopathy)

CSP-TTK21 Treatment
(i.p. or oral)

Behavioral Analysis
(e.g., Morris Water Maze, BMS)

Tissue Collection
(Brain, Spinal Cord)

Histology / IHC
(e.g., ac-H3, DCX)

Molecular Biology
(Western Blot, qRT-PCR)

Data Interpretation
& Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation

TTK21

CSP-TTK21
(Conjugate)

CSP
(Carbon Nanosphere)

Systemic
Administration

(i.p. / oral)

Crosses
Blood-Brain Barrier Enters Neuron Nuclear Translocation Target Engagement

(CBP/p300)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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